Cas no 7758-11-4 (Phosphoric Acid Dipotassium)

• Product Name: Phosphoric Acid Dipotassium
• CAS No: 7758-11-4
• MF: K₂HPO₄
• MW: 174.1759
• MDL: MFCD00011383
• CID: 47749
• PubChem ID: 24898291
• Update Time: 2025-10-18

Phosphoric Acid Dipotassium Chemical and Physical Properties

Names and Identifiers

• Potassium hydrogen phosphate anhydrous
• DIBASIC POTASSIUM PHOSPHATE
• DI-POTASSIUM HYDROGEN ORTHOPHOSPHATE
• di-Potassium hydrogen orthophosphate anhydrous
• DI-POTASSIUM HYDROGEN PHOSPHATE
• DIPOTASSIUM PHOSPHATE
• DI-POTASSIUM PHOSPHATE DIBASIC
• DKP
• MONOPOTASSIUM PHOSPHATE
• POTASSIUM BIPHOSPHATE
• POTASSIUM HYDROGEN PHOSPHATE
• POTASSIUM HYDROGEN PHOSPHATE, DIBASIC
• POTASSIUM MONOHYDROGEN PHOSPHATE
• POTASSIUM MONOPHOSPHATE
• POTASSIUM PHOSPHATE, DIBASIC
• SEC-POTASSIUM PHOSPHATE
• dikaliumphosphate
• dipotassiummonohydrogenphosphate
• dipotassiummonophosphate
• dipotassium-o-phosphate
• dipotassiumorthophosphate
• Dipotassium hydrogenphosphate
• Phosphoric Acid Dipotassium
• Potassium phosphate dibasic anhydrous
• ACS
• Dibasic PotassiuM Phosphate (AS)
• Di-PotassiumPhosphateAr
• Isolyte
• Mediject P
• PotassiuM phosphate
• PotassiuM phosphate, dibasic, 1.0M solution in water
• Potassium phosphate dibasic
• Dipotassium hydrogen phosphate
• Potassium dibasic phosphate
• Phosphoric acid, dipotassium salt
• Dipotassium monophosphate
• K2HPO4
• Dipotassium hydrogenorthophosphate
• Dipotassium monohydrogen phosphate
• Dipotassium orthophosphate
• Hydrogen dipotassium ph
• DIPOTASSIUM PHOSPHATE
• CI71S98N1Z
• Potassium phosphate dibasic, AR, anhydrous, >=99%
• dipotasium hydrogen phosphate
• Potassium phosphate, dibasic [USP:JAN]
• POTASSIUM PHOSPHATE, DIBASIC [ORANGE BOOK]
• Dipotassium acid phosphate
• CHEBI:32031
• Potassium phosphate dibasic, JIS special grade, >=99.0%
• POTASSIUM PHOSPHATE, DIBASIC [II]
• PotassiumHydrogenPhosphate
• POTASSIUM PHOSPHATE, DIBASIC [FCC]
• potassium hydrogen monophosphate
• Secondary potassium phosphate
• Potassium phosphate dibasic, USP, 98.0-100.5%
• Potassium phosphate (dibasic)
• E-340(II)
• CCRIS 6544
• KALI PHOSPHORICUM [HPUS]
• potassium dibasic phosphate trihydrate
• POTASSIUM PHOSPHATE, DIBASIC [JAN]
• INS-340(II)
• Potassium phosphate dibasic, anhydrous, for luminescence, for molecular biology, BioUltra, >=99.0% (T)
• DB-230259
• Potassium phosphate,dibasic
• MFCD00011383
• POTASSIUM PHOSPHATE DIBASIC ANHYDRATE
• Phosphoric acid, potassium salt (1:2)
• Dipotassium hydrogen orthophosphate
• DIPOTASSIUM PHOSPHATE [EP IMPURITY]
• Mediject P (TN)
• Potassium phosphate dibasic, reagent grade, >=98.0%
• DIPOTASSIUM HYDROGEN PHOSPHATE (K2HPO4)
• DIBASIC POTASSIUM PHOSPHATE [USP-RS]
• Potassium phosphate dibasic, Vetec(TM) reagent grade, 98%
• POTASSIUM PHOSPHATE DIBASIC [WHO-DD]
• EC 231-834-5
• Potassium Phosphate, Dibasic, Anhydrous
• dipotassium;hydrogen phosphate
• CHEBI:131527
• DB09414
• HSDB 935
• D02403
• DIPOTASSIUM PHOSPHATE [EP MONOGRAPH]
• EINECS 231-834-5
• Potassium phosphate dibasic, puriss., >=99%
• INS NO.340(II)
• POTASSIUM PHOSPHATE (K2HPO4)
• Potassium phosphate, dibasic (JAN/USP)
• Potassium phosphate dibasic, LR, >=98%
• CHEMBL1200459
• DTXSID8035506
• sec.-Potassium phosphate
• Potassium phosphate dibasic, USP reagent
• Q403721
• Hydrogen dipotassium phosphate
• POTASSIUM PHOSPHATES COMPONENT DIBASIC POTASSIUM PHOSPHATE
• Dibasic potassium phosphate, United States Pharmacopeia (USP) Reference Standard
• Potassium phosphate dibasic, 99.95% trace metals basis
• potassium monohydrogenphosphate
• Potassium phosphate dibasic, SAJ first grade, >=98.0%
• Potassium phosphate dibasic, meets USP testing specifications
• NS00081371
• Potassium phosphate dibasic, ACS reagent
• POTASSIUM PHOSPHATE, DIBASIC [USP IMPURITY]
• dipotassium monohydrogen orthophosphate
• UNII-CI71S98N1Z
• POTASSIUM PHOSPHATE [GREEN BOOK]
• AKOS016371887
• di potassium phosphate
• Potassium phosphate dibasic, Trace metals grade 99.95%
• potassium hydrogenphosphate
• di-Potassium hydrogen phosphate, anhydrous
• 7558-11-4
• Potassium phosphate dibasic, ACS reagent, >=98%
• POTASSIUM PHOSPHATE,DIBASIC [VANDF]
• Potassium phosphate dibasic, puriss. p.a., ACS reagent, anhydrous, >=99.0% (T)
• Potassium hydrogen phosphate, anhydrous
• POTASSIUM PHOSPHATE, DIBASIC [MI]
• POTASSIUM PHOSPHATE, DIBASIC [HSDB]
• Potassium phosphate dibasic, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=98%
• SY010082
• 7758-11-4
• Kali phosphoricum
• Potassium phosphate dibasic, Biochemical grade
• Dipotassium hydrogen monophosphate
• AKOS015915872
• DIBASIC POTASSIUM PHOSPHATE [USP MONOGRAPH]
• DIBASIC POTASSIUM PHOSPHATE [USP IMPURITY]

• MDL： MFCD00011383
• Inchi： 1S/2K.H3O4P/c;;1-5(2,3)4/h;;(H3,1,2,3,4)/q2*+1;/p-2
• InChI Key： ZPWVASYFFYYZEW-UHFFFAOYSA-L
• SMILES： [K+].[K+].P(=O)([O-])([O-])O[H]

Computed Properties

• Exact Mass: 173.88900
• Monoisotopic Mass: 173.888659
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 83.4

Experimental Properties

• Color/Form: White crystalline or amorphous powder.
• Density: 2,44 g/cm3
• Melting Point: 340 ºC
• Boiling Point: 158 °C at 760 mmHg
• PH: 8.5-9.6 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 1600 g/L (20 ºC)
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 93.23000
• LogP: -0.05220
• Color/Form: 1.0 M
• Merck: 14,7658
• Sensitiveness: Hygroscopic
• pka: (1) 2.15, (2) 6.82, (3) 12.38 (at 25℃)

Phosphoric Acid Dipotassium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P280,P264,P305+P351+P338,P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-35-22
• Safety Instruction： S22-S24/25-S36-S26
• FLUKA BRAND F CODES：3
• RTECS：TC8450000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• TSCA：Yes
• Risk Phrases：R36; R35; R22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Phosphoric Acid Dipotassium

Phosphoric Acid Dipotassium: A Comprehensive Overview

Phosphoric Acid Dipotassium, also known as dipotassium phosphate, is a chemical compound with the CAS number 7758-11-4. It is widely recognized in various industries for its versatile applications, particularly in agriculture, food production, and water treatment. This compound is a salt derived from phosphoric acid and potassium hydroxide, making it a key ingredient in fertilizers and food additives.

The chemical formula of Phosphoric Acid Dipotassium is K₂HPO₄, which indicates its composition of two potassium ions (K⁺) and one hydrogen phosphate ion (HPO₄²⁻). This structure contributes to its ability to act as a buffer in aqueous solutions, a property that is highly valued in biochemical and pharmaceutical applications. Recent studies have highlighted its role in maintaining pH balance in biological systems, further underscoring its importance in medical research.

In the agricultural sector, dipotassium phosphate is commonly used as a component in fertilizers due to its high phosphorus content. Phosphorus is essential for plant growth, particularly for root development and flowering. The compound's solubility in water makes it an ideal choice for foliar feeding and hydroponic systems, where rapid nutrient uptake is crucial. Researchers have recently explored the use of dipotassium phosphate in precision agriculture, where controlled application rates can optimize crop yields while minimizing environmental impact.

The food industry also benefits from the use of Phosphoric Acid Dipotassium, primarily as a pH regulator and stabilizer. It helps maintain the texture and shelf life of processed foods, including baked goods and beverages. In recent years, there has been an increased focus on using natural additives like dipotassium phosphate to meet consumer demand for cleaner label products. This trend has led to innovative applications in organic food production, where traditional preservatives are often avoided.

In addition to its industrial uses, dipotassium phosphate plays a significant role in water treatment processes. It is used as a coagulant aid to remove impurities from water by promoting the aggregation of suspended particles. Recent advancements in water treatment technologies have leveraged the compound's ability to enhance flocculation efficiency under varying pH conditions, making it a valuable tool in sustainable water management.

The synthesis of dipotassium phosphate typically involves neutralizing phosphoric acid with potassium hydroxide or reacting phosphoric acid with potassium carbonate. This process ensures the formation of a stable salt that retains its properties under normal storage conditions. Quality control measures are critical during production to ensure the compound meets purity standards required for different applications.

In terms of safety handling, while dipotassium phosphate is not classified as hazardous under normal conditions, proper precautions should be taken during handling to avoid dust inhalation or skin contact. Occupational exposure limits have been established based on extensive toxicological studies, ensuring worker safety in industrial settings.

The environmental impact of dipotassium phosphate has also been a focus of recent research. Its biodegradability and low toxicity make it an eco-friendly alternative to other chemical additives. Studies have shown that when used responsibly, it does not pose significant risks to aquatic ecosystems or soil health.

In conclusion, Phosphoric Acid Dipotassium, with its CAS number 7758-11-4, remains a vital compound across multiple industries due to its unique chemical properties and wide-ranging applications. Ongoing research continues to uncover new uses and optimize existing processes involving this versatile salt.